Cas no 12672-27-4 (Aluminum cobalt oxide)

• Product Name: Aluminum cobalt oxide
• CAS No: 12672-27-4
• MF: AlCoH₅O
• MW: 106.953840017319
• MDL: MFCD00016016
• CID: 86829
• Update Time: 2025-11-06

Aluminum cobalt oxide Chemical and Physical Properties

Names and Identifiers

• Aluminum cobalt oxide
• Cobalt aluminum oxide
• Cobalt aluminum oxide,Co 39
• Einecs 235-762-5
• dialuminum:cobalt(2+):oxygen(2-)
• Cobalt aluminum oxide, Co 39-41%
• Cobalt Blue Liquid

• MDL： MFCD00016016
• Inchi： 1S/Al.Co.H2O.3H/h;;1H2;;;
• InChI Key： NFJRREXOSASBNW-UHFFFAOYSA-N
• SMILES： [AlH3].[Co].O

Computed Properties

• Exact Mass: 178.89200
• Monoisotopic Mass: 251.80405
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 9
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 5

Experimental Properties

• Color/Form: Dark blue powder
• Density: 4.57[at 20℃]
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Insoluble in water.
• PSA: 80.26000
• LogP: -0.25020
• Solubility: Not determined
• Vapor Pressure: No data available

Aluminum cobalt oxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• TSCA：Yes
• Storage Condition：Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Aluminum cobalt oxide

Comprehensive Overview of Aluminum Cobalt Oxide (CAS No. 12672-27-4): Properties, Applications, and Innovations

Aluminum cobalt oxide (CAS No. 12672-27-4), also known as cobalt aluminate or blue spinel, is a versatile inorganic compound with significant industrial and technological relevance. This mixed metal oxide belongs to the spinel family, characterized by its unique crystalline structure and exceptional thermal and chemical stability. Its chemical formula is typically represented as CoAl₂O₄, where cobalt and aluminum ions occupy specific lattice sites, contributing to its distinctive properties.

The compound is widely recognized for its vivid blue pigment properties, making it a popular choice in ceramics, coatings, and plastics. Unlike organic dyes, aluminum cobalt oxide exhibits excellent resistance to UV radiation, high temperatures, and chemical corrosion, ensuring long-lasting color stability. This durability has led to its adoption in automotive paints, architectural coatings, and even artistic glazes, where fade resistance is critical.

Beyond its aesthetic applications, CoAl₂O₄ has gained attention in advanced technologies. Researchers are exploring its potential in energy storage systems, particularly as a cathode material in lithium-ion batteries. Its spinel structure facilitates efficient ion transport, which could enhance battery performance and longevity—a key focus in the renewable energy sector. Additionally, its catalytic properties are being investigated for applications in hydrogen production and carbon capture, aligning with global sustainability goals.

In the field of electronics, aluminum cobalt oxide demonstrates promising dielectric and magnetic properties. Its ability to withstand high-frequency signals makes it suitable for 5G technology components, such as substrates and resonators. The compound's thermal conductivity also positions it as a candidate for thermal barrier coatings in aerospace engineering, where materials must endure extreme conditions.

Environmental and safety considerations are paramount when handling CAS No. 12672-27-4. While the compound itself is stable, proper industrial hygiene practices are recommended to minimize dust inhalation during manufacturing. Regulatory compliance with REACH and OSHA standards ensures safe production and usage across industries.

Recent innovations have focused on optimizing the synthesis of aluminum cobalt oxide nanoparticles. Techniques like sol-gel processing and hydrothermal synthesis enable precise control over particle size and morphology, enhancing performance in niche applications. For instance, nano-sized CoAl₂O₄ shows improved catalytic activity and optical properties compared to bulk materials.

The market for cobalt-based oxides is evolving, driven by demand for high-performance materials in green technologies. As industries prioritize circular economy principles, recycling methods for aluminum cobalt oxide-containing products are under development. This aligns with consumer interest in eco-friendly alternatives and corporate sustainability initiatives.

In summary, aluminum cobalt oxide (CAS No. 12672-27-4) bridges traditional and cutting-edge applications. From its roots as a ceramic pigment to its emerging roles in clean energy and advanced electronics, this compound exemplifies the intersection of materials science and industrial innovation. Ongoing research continues to unlock its full potential, ensuring its relevance in a rapidly changing technological landscape.